methyl 2-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidine-1-carbonyl)benzoate

• IUPAC Name: methyl 2-[3-[6-(dimethylamino)pyrazin-2-yl]oxypyrrolidine-1-carbonyl]benzoate
• InChI: InChI=1S/C19H22N4O4/c1-22(2)16-10-20-11-17(21-16)27-13-8-9-23(12-13)18(24)14-6-4-5-7-15(14)19(25)26-3/h4-7,10-11,13H,8-9,12H2,1-3H3
• InChI Key: JZXBBZDWHKFQHZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CN=CC(=N1)OC2CCN(C2)C(=O)C3=CC=CC=C3C(=O)OC
• Molecular Formula: C19H22N4O4
• Molecular Weight: 370.4 g/mol

Description

Methyl 2-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidine-1-carbonyl)benzoate, also known as Methyl 2-Pyrazinamido-3-pyrrolidinobenzoate or M2P2P, is a synthetic molecule that has seen increasing use in both scientific research and laboratory experiments. It is a versatile and highly reactive molecule, and its properties make it a useful tool for a variety of applications.

Mechanism of Action

M2P2P has been found to interact with various proteins and enzymes, including COX-2 and PDE5. It is thought to act as a competitive inhibitor of these enzymes, meaning that it binds to the same active site as the enzyme’s natural substrate, but does not produce a reaction. This prevents the enzyme from catalyzing its normal reaction, thus inhibiting its activity.
Biochemical and Physiological Effects
M2P2P has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of COX-2 and PDE5, which can have a wide range of effects. For example, inhibition of COX-2 can reduce inflammation and pain, while inhibition of PDE5 can lead to increased levels of cyclic nucleotides, which can have a variety of effects depending on the cell type.

Advantages and Limitations for Lab Experiments

M2P2P is a useful tool for laboratory experiments due to its versatility and high reactivity. It can be used to study the activity of enzymes, as well as the molecular mechanisms of signal transduction pathways. However, it can also be toxic in high doses, and its effects can vary depending on the cell type.

Future Directions

M2P2P has a wide range of potential future applications. For example, it could be used to study the effects of COX-2 and PDE5 inhibitors on various diseases, such as cancer and diabetes. Additionally, it could be used to study the molecular mechanisms of other signal transduction pathways, such as the Hedgehog and Notch pathways. It could also be used to study the effects of other enzymes, such as kinases and phosphatases. Finally, it could be used to study the effects of various drugs and other compounds on cells and tissues.

Synthesis Methods

M2P2P is synthesized through a multi-step process. The process begins with the reaction of 6-amino-2-pyrazinecarboxylic acid with dimethylamine. This reaction produces 6-(dimethylamino)pyrazine-2-carboxylic acid, which is then reacted with pyrrolidine-1-carbonyl chloride in the presence of a base. This reaction produces methyl 2-(3-{[6-(dimethylamino)pyrazin-2-yl]oxy}pyrrolidine-1-carbonyl)benzoate.

Scientific Research Applications

M2P2P has been used in a variety of scientific research applications. It can be used as a substrate for enzymes, such as the enzyme cyclooxygenase-2 (COX-2). It has also been used as a substrate for the enzyme phosphodiesterase 5 (PDE5), which is involved in the regulation of cyclic nucleotides. Additionally, M2P2P has been used in the study of the molecular mechanisms of signal transduction pathways, such as the Wnt/β-catenin signaling pathway.